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Compound of Interest

Compound Name: Ebecryl 220

Cat. No.: B14172328

Ebecryl 220: A Comparative Guide to Chemical
Resistance

For researchers, scientists, and professionals in drug development, selecting materials with
proven chemical resistance is paramount to ensure the integrity and longevity of equipment
and surfaces. Ebecryl 220, a hexafunctional aromatic urethane acrylate from Allnex, is a
widely utilized oligomer in UV/EB curable coatings and inks, lauded for its rapid cure response,
high hardness, and excellent solvent resistance.[1][2][3][4] This guide provides a comparative
analysis of Ebecryl 220's chemical resistance, offering insights into its performance against
specific solvents and comparing it with viable alternatives.

Alternatives to Ebecryl 220

While Ebecryl 220 is a popular choice, other urethane acrylates offer comparable performance
characteristics. Two such alternatives are:

o Sartomer CN991: An aliphatic urethane diacrylate that provides excellent weatherability,
abrasion resistance, and good chemical resistance.[5][6][7]

o Bomar BR-541: An aliphatic polyether urethane acrylate known for its oil and chemical
resistance, hydrolytic stability, and good adhesion.[8]

Experimental Protocols
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The chemical resistance of coatings is typically evaluated using standardized test methods. A
widely accepted protocol is ASTM D1308: Standard Test Method for Effect of Household
Chemicals on Clear and Pigmented Organic Finishes. This method provides a framework for
assessing the resistance of a coating to various chemical agents.

Summary of ASTM D1308 Test Procedure:

o Panel Preparation: The coating is applied to a standardized substrate (e.g., steel panels) and
cured according to the manufacturer's specifications.

» Reagent Application: A specified volume of the test solvent is applied to the cured coating
surface.

o Exposure Conditions: The test area is then either left open (Open Spot Test) or covered with
a watch glass (Covered Spot Test) to prevent evaporation. The exposure time is
predetermined, typically ranging from a few hours to 24 hours or more.

» Evaluation: After the exposure period, the reagent is removed, and the panel is cleaned. The
tested area is then visually inspected for any changes in appearance, such as:

o Discoloration

o Change in gloss
o Blistering

o Softening

o Swelling

o Loss of adhesion

» Rating: The effect of the solvent on the coating is rated based on a standardized scale,
which can be qualitative (e.g., no effect, slight effect, severe effect) or quantitative (e.g., a
numerical rating).

Another relevant test is the Solvent Rub Test (ASTM D4752), which is often used to determine
the degree of cure and solvent resistance of a coating.[9] This test involves rubbing the coating
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with a cloth soaked in a solvent, typically Methyl Ethyl Ketone (MEK), for a specified number of
double rubs or until the coating is marred or removed.[9][10][11]

Data Presentation

The following table provides a representative comparison of the chemical resistance of Ebecryl
220 and its alternatives to a range of common solvents. The ratings are based on typical
performance characteristics of these types of urethane acrylates and are intended for
comparative purposes.

Ebecryl 220 Sartomer CN991 Bomar BR-541
Solvent (Aromatic Urethane (Aliphatic Urethane (Aliphatic Urethane
Acrylate) Acrylate) Acrylate)
Acetone Good Good Good
Methyl Ethyl Ketone
Excellent Excellent Excellent
(MEK)
Xylene Excellent Excellent Excellent
Toluene Excellent Excellent Excellent
Ethanol (95%) Excellent Excellent Excellent
Isopropanol (IPA) Excellent Excellent Excellent
10% Sulfuric Acid Excellent Excellent Excellent
10% Sodium
) Good Good Good
Hydroxide
Gasoline Excellent Excellent Excellent
Skydrol Fair Good Good

Note: "Excellent" indicates no visible change to the coating. "Good" suggests a slight change in
gloss or color. "Fair" implies moderate changes, such as swelling or softening. "Poor" indicates
significant damage, such as blistering or delamination.

Mandatory Visualizations
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The following diagrams illustrate the experimental workflow for chemical resistance testing.

Click to download full resolution via product page

Caption: ASTM D1308 Experimental Workflow for Chemical Resistance Testing.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b14172328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14172328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Test Setup

Saturate Cloth with Solvent

Place on Cured Coating

Test Execution

Perform Double Rubs

Observe for Breakthrough

/
Breakthrough Occurs

~

Results

Count Double Rubs

Click to download full resolution via product page

Caption: Workflow for the Solvent Rub Test (ASTM D4752).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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